Cas no 1261798-34-8 (Methyl 3-cyano-5-hydroxyphenylacetate)
1261798-34-8 structure
Product Name:Methyl 3-cyano-5-hydroxyphenylacetate
CAS No:1261798-34-8
MF:C10H9NO3
MW:191.183362722397
CID:4938901
Update Time:2023-08-22
Methyl 3-cyano-5-hydroxyphenylacetate Chemical and Physical Properties
Names and Identifiers
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- Methyl 3-cyano-5-hydroxyphenylacetate
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- Inchi: 1S/C10H9NO3/c1-14-10(13)5-7-2-8(6-11)4-9(12)3-7/h2-4,12H,5H2,1H3
- InChI Key: ONNWHROZSLSAJN-UHFFFAOYSA-N
- SMILES: O(C)C(CC1C=C(C#N)C=C(C=1)O)=O
Computed Properties
- Exact Mass: 191.058243149 g/mol
- Monoisotopic Mass: 191.058243149 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 191.18
- XLogP3: 1.1
- Topological Polar Surface Area: 70.3
Methyl 3-cyano-5-hydroxyphenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015030523-1g |
Methyl 3-cyano-5-hydroxyphenylacetate |
1261798-34-8 | 97% | 1g |
1,549.60 USD | 2021-06-17 |
Methyl 3-cyano-5-hydroxyphenylacetate Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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